Cas no 312605-87-1 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-nitrobenzamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-nitrobenzamide
• CAS No: 312605-87-1
• MF: C₂₃H₁₅N₃O₄S
• MW: 429.447903871536
• CID: 6505407
• Update Time: 2025-05-19

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-nitrobenzamide
• N-(5-benzoyl-4-phenylthiazol-2-yl)-4-nitrobenzamide
• Benzamide, N-(5-benzoyl-4-phenyl-2-thiazolyl)-4-nitro-

• Inchi： 1S/C23H15N3O4S/c27-20(16-9-5-2-6-10-16)21-19(15-7-3-1-4-8-15)24-23(31-21)25-22(28)17-11-13-18(14-12-17)26(29)30/h1-14H,(H,24,25,28)
• InChI Key： GNHFUNWHXNHUQH-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(=O)C2=CC=CC=C2)S1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-nitrobenzamide

Introduction to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-nitrobenzamide (CAS No: 312605-87-1)

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-nitrobenzamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 312605-87-1, this compound represents a fascinating blend of structural complexity and potential therapeutic applications. The molecular structure incorporates several key functional groups, including benzoyl, phenyl, thiazole, and nitrobenzamide, which collectively contribute to its unique chemical properties and biological activities.

The thiazole ring, a heterocyclic compound containing sulfur and nitrogen, is well-documented for its role in various biological processes and has been extensively studied for its pharmacological effects. In particular, derivatives of thiazole have shown promise in the treatment of infectious diseases, inflammation, and even certain types of cancer. The presence of the benzoyl group in N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-nitrobenzamide further enhances its potential by contributing to hydrogen bonding capabilities and improving solubility in polar environments.

The nitrobenzamide moiety adds another layer of complexity to the compound's structure. Nitro groups are known for their ability to influence electronic properties and reactivity, making them valuable in the design of bioactive molecules. When combined with the amide group, it can enhance binding affinity to target proteins and enzymes, which is crucial for drug development. This specific arrangement in N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-nitrobenzamide suggests a high potential for interaction with biological systems.

In recent years, there has been a surge in research focused on developing novel compounds with therapeutic potential. N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-nitrobenzamide has emerged as a compound of interest due to its unique structural features. Studies have begun to explore its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings indicate that this compound may exhibit inhibitory effects on certain enzymes associated with inflammation and oxidative stress, making it a promising candidate for further investigation.

The benzoyl group within the molecule plays a critical role in modulating its pharmacological properties. Benzoyl derivatives are known for their ability to cross the blood-brain barrier and interact with central nervous system receptors. This characteristic is particularly relevant in the development of drugs targeting neurological disorders. The phenyl ring further contributes to the compound's hydrophobicity, influencing its distribution within biological systems. Together, these structural elements contribute to the overall bioactivity of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-nitrobenzamide.

Ongoing research is delving deeper into understanding the mechanisms by which N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-nitrobenzamide interacts with biological targets. Advanced spectroscopic techniques and computational modeling are being employed to elucidate its binding modes and identify key interaction sites. These studies are crucial for optimizing the compound's therapeutic potential and ensuring its safety profile. The integration of experimental data with computational predictions provides a comprehensive view of its pharmacological behavior.

The nitrobenzamide moiety has been particularly scrutinized for its role in modulating enzyme activity. Nitro groups can undergo reduction to form amine derivatives, which can alter enzyme function significantly. This redox sensitivity makes nitroaromatic compounds valuable tools in studying enzyme dynamics and developing targeted therapies. In the context of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-nitrobenzamide, this property may be leveraged to develop drugs that selectively target diseased states while minimizing side effects.

The thiazole ring's versatility is another key aspect that makes N-(5-benzoyl-4-ph enyl -1 ,3 -th i az ol -2 -y l strong >) - < strong > 4 -n i tro b en za m ide strong > an intriguing compound for pharmaceutical development. Thiazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and antiviral activities. The combination of these functional groups within the molecule suggests multiple avenues for therapeutic intervention. Researchers are exploring various synthetic routes to modify this structure further, aiming to enhance its bioavailability and efficacy.

In conclusion, N-(5-benzoyl - 4 - ph en y l - 1 , 3 -th i az ol - 2 -y l strong >) - < strong > 4 -n i tro b en za m ide strong > (CAS No: < strong > 312605 - 87 - 1 strong >) represents a promising lead in pharmaceutical research due to its unique structural composition and potential biological activities. The interplay between the benzoyl group, phenyl ring, thiazole moiety, and nitrobenzamide segment offers multiple opportunities for therapeutic development. As research continues to uncover new insights into its pharmacological properties，this compound holds significant promise for addressing various health challenges.